Cas no 2208744-50-5 (2-methyl-3-(4-piperidyl)pyridine;dihydrochloride)

• Product Name: 2-methyl-3-(4-piperidyl)pyridine;dihydrochloride
• CAS No: 2208744-50-5
• MF: C₁₁H₁₈Cl₂N₂
• MW: 249.18
• CID: 5106526
• Update Time: 2025-10-28

2-methyl-3-(4-piperidyl)pyridine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(4-piperidyl)pyridine;dihydrochloride

• Inchi： 1S/C11H16N2.2ClH/c1-9-11(3-2-6-13-9)10-4-7-12-8-5-10;;/h2-3,6,10,12H,4-5,7-8H2,1H3;2*1H
• InChI Key： NKWCCLATDVINKL-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC=C1C1CCNCC1.[H]Cl.[H]Cl

Additional information on 2-methyl-3-(4-piperidyl)pyridine;dihydrochloride

2-Methyl-3-(4-Piperidyl)Pyridine; Dihydrochloride: A Comprehensive Overview

2-Methyl-3-(4-Piperidyl)Pyridine; Dihydrochloride, also known by its CAS number 2208744-50-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a methyl group at position 2 and a piperidyl group at position 3, with the dihydrochloride salt form being the most commonly studied variant.

The structural characteristics of 2-Methyl-3-(4-Piperidyl)Pyridine; Dihydrochloride make it a versatile compound. The pyridine ring provides aromatic stability, while the piperidyl group introduces a nitrogen-containing six-membered ring, enhancing the molecule's ability to interact with biological targets. Recent studies have highlighted its potential as a precursor for more complex molecules, particularly in the synthesis of bioactive compounds. Researchers have explored its role in various chemical reactions, including nucleophilic substitutions and cyclizations, which are critical steps in drug design.

In terms of pharmacological properties, 2-Methyl-3-(4-Piperidyl)Pyridine; Dihydrochloride has shown promise in preclinical models. Its ability to modulate ion channels and receptor activity has been extensively studied. For instance, recent findings suggest that this compound may act as an antagonist or agonist depending on the specific biological system under investigation. These properties make it a valuable tool in the study of neurological disorders, where modulation of ion channels is crucial.

The synthesis of 2-Methyl-3-(4-Piperidyl)Pyridine; Dihydrochloride involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the piperidyl group is often achieved through nucleophilic substitution reactions, followed by protonation to form the dihydrochloride salt. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

Beyond its role as an intermediate in drug synthesis, 2-Methyl-3-(4-Piperidyl)Pyridine; Dihydrochloride has also been investigated for its potential in materials science. Its ability to form coordination complexes with metal ions has led to explorations in catalysis and sensor development. For example, researchers have reported its use as a ligand in metalloenzymes mimics, demonstrating its versatility across different scientific domains.

In conclusion, 2-Methyl-3-(4-Piperidyl)Pyridine; Dihydrochloride, CAS number 2208744-50-5, stands out as a multifaceted compound with applications ranging from organic synthesis to pharmacology and materials science. Its unique chemical structure and reactivity continue to drive innovative research, positioning it as a key player in diverse scientific endeavors.